Cas no 5493-45-8 (diglycidyl 1,2-cyclohexanedicarboxylate)

• Product Name: diglycidyl 1,2-cyclohexanedicarboxylate
• CAS No: 5493-45-8
• MF: C₁₄H₂₀O₆
• MW: 284.305005073547
• MDL: MFCD00128914
• CID: 45961
• PubChem ID: 24865827
• Update Time: 2025-10-30

diglycidyl 1,2-cyclohexanedicarboxylate Chemical and Physical Properties

Names and Identifiers

• diglycidyl 1,2-cyclohexanedicarboxylate
• 1,2-Cyclohexanedicarboxylic acid diglycidyl ester
• Diglycidyl hexahydrophthalate
• Diglycidyl 1,2-Cyclohexanedicarboxylate (so called)
• Bis(oxiran-2-ylmethyl) cyclohexane-1,2-dicarboxylate
• 1,2-Cyclohexanedicarboxylic Acid Diglycidyl Ester (so called)
• Bis(2,3-epoxypropyl) cyclohexane-1,2-dicarboxylate
• Dijlycidyl1,2-cyclohexane-dicarboxylate(S184)
• Cyclohexane-1,2-dicarboxylic acid diglycidyl ester
• SCHEMBL124728
• 27103-66-8
• UNII-CD9T07H2IZ
• 1,2-Cyclohexanedicarboxylic acid, 1,2-bis(2-oxiranylmethyl) ester
• NCGC00091862-02
• E83008
• bis(2,3-epoxypropyl)1,2-cyclohexanedicarboxylate
• W-110044
• EINECS 226-826-3
• 1-PROPANOL, 2,3-EPOXY-, 1,2-CYCLOHEXANEDICARBOXYLATE (2:1)
• Phthalic acid, hexahydro-, bis(2,3-epoxypropyl) ester
• 1,2-Cyclohexanedicarboxylic acid, bis(2,3-epoxypropyl) ester
• Diglycidylester kyseliny hexahydroftalove
• Bis(2-oxiranylmethyl) 1,2-cyclohexanedicarboxylate
• CD9T07H2IZ
• Lekutherm X 100
• CHEMBL1304981
• NCGC00091862-01
• Diglycidyl ester of hexahydro-phthalic acid
• bis(2,3-Epoxypropyl)cyclohexane-1,2-dicarboxylate
• AS-75612
• FT-0686464
• AKOS015901864
• Lekutherm 2159
• Phthalic acid, hexahydro-, diglycidyl ester
• C1434
• Diglycidyl 1,2-cyclohexanedicarboxylate, 90%
• Bis(oxiran-2-ylmethyl)cyclohexane-1,2-dicarboxylate
• hexahydrophthalic diglycidyl ester
• 5493-45-8
• Hexahydrophthalic acid diglycidyl ester
• DTXCID104875
• 1,2-Cyclohexanedicarboxylic acid, bis(oxiranylmethyl)ester
• CAS-5493-45-8
• BIS(2,3-EPOXYPROPYL) 1,2-CYCLOHEXANEDICARBOXYLATE
• Cyclohexane-1,2-dicarboxylic acid bis(oxiranylmethyl) ester
• CCRIS 2628
• NS00020838
• DTXSID7024875
• CS-W014000
• NCGC00257559-01
• Q27275408
• 1,2-Cyclohexanedicarboxylic acid, bis(oxiranylmethyl) ester
• Diglycidylester kyseliny hexahydroftalove [Czech]
• Tox21_200005
• 1,2-Cyclohexanedicarboxylic acid, diglycidyl ester
• MFCD00128914
• 1,2-bis(oxiran-2-ylmethyl) cyclohexane-1,2-dicarboxylate
• Diglycidylesterofhexahydrophthalicacid;Cyclohexane-1,2-dicarboxylicacidbis(oxiranylmethyl)ester;1,2-Cyclohexanedicarboxylicacid,bis(oxiranylmethyl)ester;1,2-Cyclohexanedicarboxylicacid,bis(2,3-epoxypropyl)ester;

• MDL： MFCD00128914
• Inchi： 1S/C14H20O6/c15-13(19-7-9-5-17-9)11-3-1-2-4-12(11)14(16)20-8-10-6-18-10/h9-12H,1-8H2
• InChI Key： XFUOBHWPTSIEOV-UHFFFAOYSA-N
• SMILES： O(CC1CO1)C(C1CCCCC1C(=O)OCC1CO1)=O

Computed Properties

• Exact Mass: 284.12600
• Monoisotopic Mass: 284.125988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 77.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.22 g/mL at 25 °C(lit.)
• Boiling Point: 200-205 °C/2 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.487(lit.)
• PSA: 77.66000
• LogP: 0.67680
• Solubility: Not determined

diglycidyl 1,2-cyclohexanedicarboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H317,H319,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38-43
• Safety Instruction： S26; S36
• RTECS：GU9070000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R43
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Material Chemicals High Polymer Materials

Additional information on diglycidyl 1,2-cyclohexanedicarboxylate

Diglycidyl 1,2-Cyclohexanedicarboxylate: A Comprehensive Overview

Diglycidyl 1,2-cyclohexanedicarboxylate (CAS No. 5493-45-8) is a versatile compound with significant applications in the field of polymer chemistry and materials science. This compound, often referred to as diglycidyl cyclohexanedicarboxylate, is a key ingredient in the synthesis of advanced epoxy resins. Its unique structure and properties make it an essential component in various industrial applications, including composite materials, adhesives, and coatings.

The molecular structure of diglycidyl 1,2-cyclohexanedicarboxylate consists of a cyclohexane ring substituted with two glycidyl groups at the 1 and 2 positions. This arrangement imparts excellent thermal stability and mechanical strength to the resulting polymers. Recent studies have highlighted its ability to form high-performance thermosetting polymers with exceptional adhesion properties. These findings have further solidified its position as a critical material in modern manufacturing processes.

One of the most notable advancements involving diglycidyl cyclohexanedicarboxylate is its integration into bio-based epoxy systems. Researchers have explored the use of renewable resources to synthesize this compound, reducing its environmental footprint while maintaining its superior performance characteristics. For instance, a study published in *Green Chemistry* demonstrated that bio-derived diglycidyl cyclohexanedicarboxylate exhibits comparable mechanical properties to traditional petroleum-based counterparts, offering a sustainable alternative for industries reliant on epoxy resins.

In addition to its role in epoxy resin production, diglycidyl 1,2-cyclohexanedicarboxylate has found applications in advanced composites. Its ability to form strong interfacial bonds with reinforcing fibers such as carbon and glass has made it a preferred choice in aerospace and automotive industries. Recent research has focused on optimizing curing conditions to enhance the durability and resistance of these composites under extreme environmental conditions.

The synthesis of diglycidyl cyclohexanedicarboxylate typically involves the reaction of cyclohexane dicarboxylic acid with epichlorohydrin in the presence of a catalyst. This process has been refined over the years to improve yield and purity. Modern techniques now incorporate green chemistry principles, such as the use of non-toxic solvents and recyclable catalysts, to minimize environmental impact.

Another area of active research is the development of hybrid materials incorporating diglycidyl cyclohexanedicarboxylate with nanofillers like graphene or carbon nanotubes. These hybrids exhibit enhanced electrical conductivity and thermal stability, opening new possibilities for applications in electronics and energy storage systems. A recent study published in *Advanced Materials* showcased how such hybrids can significantly improve the performance of lithium-ion batteries by enhancing ion transport efficiency.

Despite its widespread use, ongoing efforts are directed toward understanding the long-term environmental impact of diglycidyl 1,2-cyclohexanedicarboxylate-based materials. Life cycle assessments are being conducted to evaluate their sustainability across various industrial applications. These assessments aim to identify opportunities for reducing waste and improving recyclability without compromising product performance.

In conclusion, diglycidyl cyclohexanedicarboxylate (CAS No. 5493-45-8) remains a pivotal compound in polymer science due to its unique properties and adaptability across diverse applications. With continuous advancements in synthesis methods and material integration, this compound is poised to play an even more significant role in shaping future technologies while addressing environmental concerns.